2-[(E)-2-(2,3-Dimethoxyphenyl)ethenyl]-4H-1,3-benzoxazin-4-one

• CAS No.: 312527-99-4
• Product Name: 2-[(E)-2-(2,3-Dimethoxyphenyl)ethenyl]-4H-1,3-benzoxazin-4-one
• Molecular Formula: C18H15NO4
• Molecular Weight: 309.3 g/mol
• IUPAC Name: 2-[(E)-2-(2,3-dimethoxyphenyl)ethenyl]-1,3-benzoxazin-4-one
• Standard InChI: InChI=1S/C18H15NO4/c1-21-15-9-5-6-12(17(15)22-2)10-11-16-19-18(20)13-7-3-4-8-14(13)23-16/h3-11H,1-2H3/b11-10+
• Standard InChIKey: WFECTHLZLLOZSO-ZHACJKMWSA-N
• Isomeric SMILES: COC1=CC=CC(=C1OC)/C=C/C2=NC(=O)C3=CC=CC=C3O2
• SMILES: COC1=CC=CC(=C1OC)C=CC2=NC(=O)C3=CC=CC=C3O2
• Canonical SMILES: COC1=CC=CC(=C1OC)C=CC2=NC(=O)C3=CC=CC=C3O2
• Appearance: Solid powder
• Description: MMV666693 is a selective allosteric inhibitor of Plasmodium Kinesin-5.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: MMV666693; MMV-666693; MMV 666693
• Reference: 1: Liu L, Richard J, Kim S, Wojcik EJ. Small molecule screen for candidate antimalarials targeting Plasmodium Kinesin-5. J Biol Chem. 2014 Jun 6;289(23):16601-14. doi: 10.1074/jbc.M114.551408. Epub 2014 Apr 15. PubMed PMID: 24737313; PubMed Central PMCID: PMC4047425.
• PubChem Compound: 5910214
• Last Modified: Nov 11 2021